Cas no 2229098-69-3 ((5-amino-5-methylhexyl)dimethylamine)

• Product Name: (5-amino-5-methylhexyl)dimethylamine
• CAS No: 2229098-69-3
• MF: C₉H₂₂N₂
• MW: 158.284382343292
• CID: 5924078
• PubChem ID: 165764091
• Update Time: 2025-06-08

(5-amino-5-methylhexyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (5-amino-5-methylhexyl)dimethylamine
• 2229098-69-3
• EN300-1769112

• Inchi： 1S/C9H22N2/c1-9(2,10)7-5-6-8-11(3)4/h5-8,10H2,1-4H3
• InChI Key： QYQGSIPGLOJFHI-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCCCN(C)C

Computed Properties

• Exact Mass: 158.178298710g/mol
• Monoisotopic Mass: 158.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.3Ų

Additional information on (5-amino-5-methylhexyl)dimethylamine

Introduction to (5-amino-5-methylhexyl)dimethylamine and Its Applications in Modern Chemistry

The compound with the CAS number 2229098-69-3 is a specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, formally known as (5-amino-5-methylhexyl)dimethylamine, represents a unique class of amines with a distinct structural configuration that lends itself to various applications. The molecular structure of this compound features a primary amine group attached to a hexyl chain that is substituted with a methyl group at the fifth carbon position, making it a versatile intermediate in synthetic chemistry.

In recent years, the study of nitrogen-containing organic compounds has seen remarkable advancements, particularly in the realm of drug development and material science. The amine functional group in (5-amino-5-methylhexyl)dimethylamine plays a crucial role in its reactivity and potential applications. Amines are well-known for their ability to participate in hydrogen bonding, making them valuable in the design of bioactive molecules. The specific arrangement of atoms in this compound allows for interactions with biological targets, which has opened up new avenues for therapeutic research.

One of the most promising areas where (5-amino-5-methylhexyl)dimethylamine is being explored is in the development of novel pharmaceuticals. Researchers have been investigating its potential as a precursor for more complex molecules that could have therapeutic effects. For instance, the compound’s ability to form stable complexes with other biomolecules makes it an excellent candidate for drug delivery systems. These systems aim to enhance the efficacy and reduce the side effects of existing medications by improving their bioavailability and targeting specificity.

The synthesis of (5-amino-5-methylhexyl)dimethylamine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the alkylation of a primary amine with an appropriate alkyl halide, followed by reduction and further functionalization to achieve the desired structure. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, are often employed to ensure high yields and purity. These methods highlight the importance of cutting-edge technology in modern chemical synthesis.

Recent studies have also demonstrated the utility of (5-amino-5-methylhexyl)dimethylamine in material science. Its unique properties make it suitable for use as a monomer or intermediate in polymer synthesis. Polymers derived from this compound exhibit enhanced thermal stability and mechanical strength, making them ideal for applications in high-performance materials. For example, researchers have developed new types of elastomers and coatings that incorporate this amine derivative, resulting in materials with improved durability and functionality.

The environmental impact of chemical processes is another critical consideration in the development of new compounds like (5-amino-5-methylhexyl)dimethylamine. Efforts are being made to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being increasingly adopted, emphasizing sustainable practices that align with global environmental goals. These initiatives not only improve the efficiency of chemical production but also contribute to a safer and more sustainable future.

In conclusion, (5-amino-5-methylhexyl)dimethylamine (CAS number 2229098-69-3) is a multifaceted compound with significant potential across various fields. Its unique structural features and reactivity make it valuable in pharmaceutical research, material science, and sustainable chemistry. As scientific understanding continues to evolve, the applications of this compound are expected to expand, driving innovation and progress in multiple domains.